Cas no 871657-07-7 (3-chloro-4-fluoro-N,N-dimethylbenzamide)

• Product Name: 3-chloro-4-fluoro-N,N-dimethylbenzamide
• CAS No: 871657-07-7
• MF: C₉H₉ClFNO
• MW: 201.625264883041
• CID: 2142278
• PubChem ID: 59346862
• Update Time: 2025-10-30

3-chloro-4-fluoro-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-fluoro-N,N-dimethylbenzamide
• CFTIEERQYDTPAZ-UHFFFAOYSA-N
• 3-Chloro-4-fluoro-N,N-dimethylbenzamide, AldrichCPR
• DB-324504
• 871657-07-7
• 3-chloro-4-fluoro-N,N-dimethyl-benzamide
• SCHEMBL1782199
• AKOS019999236

• Inchi： 1S/C9H9ClFNO/c1-12(2)9(13)6-3-4-8(11)7(10)5-6/h3-5H,1-2H3
• InChI Key： CFTIEERQYDTPAZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(N(C)C)=O)F

Computed Properties

• Exact Mass: 201.0356698g/mol
• Monoisotopic Mass: 201.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-chloro-4-fluoro-N,N-dimethylbenzamide

Professional Introduction to 3-chloro-4-fluoro-N,N-dimethylbenzamide (CAS No. 871657-07-7)

3-chloro-4-fluoro-N,N-dimethylbenzamide is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 871657-07-7, has garnered attention due to its potential applications in various biochemical and medicinal chemistry contexts. The presence of both chloro and fluoro substituents in its benzamide backbone imparts distinct reactivity and binding capabilities, making it a valuable scaffold for further derivatization and study.

The structural motif of 3-chloro-4-fluoro-N,N-dimethylbenzamide consists of a benzene ring substituted with a chloro group at the 3-position and a fluoro group at the 4-position, linked to an amide functionality. The N,N-dimethylation of the amide nitrogen enhances its basicity, which can be exploited in various synthetic transformations and interactions with biological targets. This structural arrangement not only influences its physicochemical properties but also dictates its potential role in drug design and development.

In recent years, there has been a growing interest in exploring the pharmacological properties of substituted benzamides due to their demonstrated efficacy in modulating various biological pathways. The halogenated benzamides, such as 3-chloro-4-fluoro-N,N-dimethylbenzamide, have shown promise in inhibiting enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer. The electron-withdrawing nature of the chloro and fluoro groups can enhance the compound's binding affinity to target proteins, thereby improving its pharmacological activity.

One of the most compelling aspects of 3-chloro-4-fluoro-N,N-dimethylbenzamide is its versatility as a building block in medicinal chemistry. Researchers have utilized this compound to develop novel derivatives with enhanced selectivity and potency. For instance, modifications at the amide nitrogen or the aromatic ring can lead to compounds with improved pharmacokinetic profiles. The dimethylamino group provides a handle for further functionalization through reductive amination or other coupling reactions, enabling the synthesis of complex molecules.

The synthesis of 3-chloro-4-fluoro-N,N-dimethylbenzamide typically involves multi-step organic transformations starting from commercially available precursors. The introduction of the chloro and fluoro substituents often requires careful control of reaction conditions to avoid unwanted side products. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These synthetic strategies are crucial for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

In the realm of computational chemistry, 3-chloro-4-fluoro-N,N-dimethylbenzamide has been studied to understand its molecular interactions and binding modes. Molecular docking simulations have revealed that this compound can effectively bind to various protein targets, including enzymes and receptors relevant to human health. These studies provide insights into how structural modifications can fine-tune binding affinity and selectivity, guiding the design of next-generation drug candidates.

The potential therapeutic applications of 3-chloro-4-fluoro-N,N-dimethylbenzamide are broad-ranging. Preclinical studies have suggested its efficacy in treating conditions such as pain syndromes, inflammation, and neurological disorders. The ability of this compound to interact with multiple biological targets makes it an attractive candidate for developing multitarget drugs that can address complex diseases more effectively than single-target agents.

The role of halogenated aromatic compounds in medicinal chemistry cannot be overstated. The electronic properties imparted by halogens like chlorine and fluorine significantly influence the reactivity and bioavailability of molecules. In the case of 3-chloro-4-fluoro-N,N-dimethylbenzamide, these substituents enhance its metabolic stability while maintaining strong binding interactions with biological targets. This balance is critical for developing drugs that are both effective and safe for clinical use.

Ongoing research continues to uncover new ways in which 3-chloro-4-fluoro-N,N-dimethylbenzamide can be utilized in drug discovery and development. Innovations in synthetic chemistry, coupled with advances in biotechnology, are paving the way for more efficient and sustainable methods for producing this compound. Additionally, interdisciplinary approaches involving chemists, biologists, and computer scientists are essential for fully realizing its potential as a therapeutic agent.

In conclusion, 3-chloro-4-fluoro-N,N-dimethylbenzamide (CAS No. 871657-07-7) represents a fascinating compound with significant implications for chemical biology and pharmaceutical science. Its unique structure, combined with its versatile reactivity, makes it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing some of the most pressing challenges in medicine today.